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Compound of Interest

Compound Name:
(2E)-4-(1H-Imidazol-4-YL)but-2-

enoic acid

Cat. No.: B12977033

Get Quote

Executive Summary: The Chromophore Paradox
trans-Urocanic acid (UCA) is a dominant chromophore in the mammalian stratum corneum,

often termed a "natural sunscreen" due to its ability to absorb UVB radiation (

). However, its role extends beyond photoprotection into metabolic regulation and
immunomodulation. Upon UV exposure, trans-UCA undergoes photoisomerization to cis-UCA,
a potent immunosuppressant.[1][2]

For drug development professionals and photobiologists, understanding the upstream

biosynthesis of trans-UCA is critical. It allows for the manipulation of endogenous levels to treat

conditions ranging from filaggrin-deficiency disorders (e.g., Atopic Dermatitis) to UV-induced

immunosuppression. This guide deconstructs the enzymatic machinery, natural reservoirs, and

validation protocols for trans-UCA.

Molecular Identity & Physicochemical Profile
Before isolating UCA, one must understand its behavior in solution.[3] It is an amphoteric

molecule containing an imidazole ring and a carboxylic acid tail.
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Parameter Specification Notes

IUPAC Name
(2E)-3-(1H-imidazol-4-yl)prop-

2-enoic acid

The trans isomer is the

metabolically active form

produced by HAL.[4]

Molecular Weight 138.12 g/mol

Small molecule, highly

permeable in compromised

barriers.

Absorption Max (

)
268 nm (pH 7.4)

Shifts slightly with pH; distinct

from protein peaks (280 nm).

pKa Values

pKa

3.5 (COOH)pKa

5.8 (Imidazole)

Critical: At physiological skin

pH (5.5), it exists as a

zwitterion or mono-anion.

Solubility
Low in cold water; High in hot

water/acid/base

Exploited for isoelectric

precipitation purification.

The Biosynthetic Pathway: Histidine Ammonia-
Lyase (HAL)
The sole biosynthetic route to trans-UCA in both mammals and bacteria is the non-oxidative

deamination of L-Histidine, catalyzed by Histidine Ammonia-Lyase (HAL) (EC 4.3.1.3).[5][6][7]

Enzymology and Mechanism
HAL belongs to the MIO-dependent enzyme family.[6] Unlike typical dehydrogenases, it

requires no external cofactor (like NAD+). Instead, it utilizes an electrophilic prosthetic group, 4-

methylidene-imidazole-5-one (MIO), formed autocatalytically from the Ala-Ser-Gly triad within

the enzyme's active site.[6]

The Reaction Mechanism (Elimination):

Substrate Binding: L-Histidine enters the active site.
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Activation: The electrophilic MIO group attacks the

-amino group of histidine.

Proton Abstraction: A basic residue (likely Glu or Tyr) abstracts the

-proton from histidine.

Elimination: Ammonia is released, and the double bond forms, yielding trans-UCA.

Visualization of the Pathway
The following diagram illustrates the flow from Filaggrin breakdown to UCA accumulation and

its subsequent degradation or isomerization.
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Caption: The metabolic cascade from Filaggrin to trans-UCA. Note the bifurcation at trans-

UCA: UV induces isomerization, while Urocanase (absent in stratum corneum) leads to

degradation.

Natural Sources & Reservoirs
Mammalian Epidermis (The Filaggrin Reservoir)
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In humans, trans-UCA is not synthesized in the liver for skin transport; it is produced in situ

within the stratum corneum (SC).

Source: Filaggrin, a histidine-rich protein (approx. 35 kDa), binds keratin filaments. Upon

terminal differentiation, filaggrin is degraded by proteases (Caspase-14, Calpain-1) into free

amino acids.

Accumulation: Histidine is rapidly converted to trans-UCA by HAL. Because the next enzyme

in the pathway, Urocanase, is functionally absent or inactive in the dry, acidic SC, trans-UCA

accumulates to millimolar concentrations (up to 0.5% of SC dry weight).

Microbial Production
Bacteria such as Pseudomonas putida, Achromobacter liquidum, and Micrococcus luteus

possess the hut (Histidine UTilization) operon.

Utility: These bacteria use UCA as a carbon and nitrogen source.

Biotech Relevance: Bacterial HAL is more robust than mammalian HAL, making it the

preferred enzyme for recombinant production of UCA.

Experimental Protocols
Protocol: Extraction from Stratum Corneum (Tape
Stripping)
Purpose: To isolate endogenous UCA for quantification without biopsy.

Sampling:

Clean the volar forearm with 70% ethanol and allow to dry.

Apply a standard adhesive tape (e.g., D-Squame) to the site. Press for 10 seconds with

uniform pressure (

).

Remove tape rapidly. Discard the first strip (surface contaminants).
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Collect strips 2–10.

Extraction:

Place tapes in a 2 mL microcentrifuge tube.

Add 1.0 mL of 0.1 M KOH (Potassium Hydroxide). Note: Alkaline pH ensures complete

solubility of UCA.

Sonicate for 15 minutes at room temperature.

Neutralize with an equivalent volume of 0.1 M HCl or dilute with mobile phase if using

immediate HPLC.

Filtration:

Filter supernatant through a 0.22

m PTFE filter to remove keratin debris.

Protocol: Recombinant Biosynthesis (Bioproduction)
Purpose: To produce high-purity trans-UCA for therapeutic testing.

Expression System:E. coli BL21(DE3) transforming a pET vector containing the hutH gene

(from P. putida).

Fermentation:

Grow cells in LB media at 37°C until OD

= 0.6.

Induce with 0.5 mM IPTG; lower temperature to 25°C for 16 hours (prevents inclusion

bodies).

Bioconversion (Whole Cell Catalyst):

Harvest cells and resuspend in 50 mM Phosphate Buffer (pH 8.0).
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Add L-Histidine substrate (10 g/L).

Incubate at 30°C with gentle shaking.

Monitor: The reaction is equilibrium-limited. High ammonia concentration inhibits the

forward reaction.

Optimization: Use a nitrogen gas sparge to strip ammonia and drive the reaction to

completion (

yield).

Purification (Isoelectric Precipitation):

Remove cells via centrifugation.[8]

Adjust supernatant pH to 4.5 (the isoelectric point of UCA) using HCl.

Cool to 4°C. trans-UCA will crystallize out of solution.

Wash crystals with ice-cold water.

Analytical Validation: HPLC Quantification
Trustworthiness Check: To ensure you are measuring trans-UCA and not histidine or cis-UCA,

use the following validated method.
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Component Condition

Column
C18 Reverse Phase (e.g., 250 x 4.6 mm, 5

m)

Mobile Phase
10 mM Ammonium Phosphate (pH 3.0) /

Acetonitrile (98:2 v/v)

Flow Rate 1.0 mL/min

Detection UV at 268 nm (Max for trans)

Retention Times

Histidine (

2.5 min) < cis-UCA (

5 min) < trans-UCA (

12 min)

Validation Logic:

pH 3.0: Keeps the carboxylic acid protonated, increasing retention on the hydrophobic C18

column.

268 nm: Histidine has negligible absorption here; this ensures specificity for the urocanic

isomers.

Analytical Workflow Diagram

Sample Matrix
(Skin Extract / Fermentation Broth) 0.22 µm Filtration HPLC Injection

(C18 Column)
UV Detector

(268 nm)
Chromatogram Analysis

(Peak Integration)

Click to download full resolution via product page

Caption: Standardized workflow for UCA quantification. Filtration is critical to prevent column

fouling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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